Cas no 1214375-79-7 (3-Fluoro-4-(pyridin-3-yl)pyridine)

• Product Name: 3-Fluoro-4-(pyridin-3-yl)pyridine
• CAS No: 1214375-79-7
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 4925627
• Update Time: 2025-06-08

3-Fluoro-4-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(pyridin-3-yl)pyridine
• 3-Fluoro-4-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H7FN2/c11-10-7-13-5-3-9(10)8-2-1-4-12-6-8/h1-7H
• InChI Key： FRVFEYGMPZJOOG-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 174.059
• Monoisotopic Mass: 174.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Additional information on 3-Fluoro-4-(pyridin-3-yl)pyridine

Introduction to 3-Fluoro-4-(pyridin-3-yl)pyridine (CAS No. 1214375-79-7)

3-Fluoro-4-(pyridin-3-yl)pyridine, identified by its CAS number 1214375-79-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluorine and pyridine rings in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

The compound belongs to the class of bipyridine derivatives, which are widely studied for their role in coordination chemistry and as pharmacophores in medicinal chemistry. The fluorine substituent at the 3-position of the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, while the pyridin-3-yl group at the 4-position provides a versatile handle for further functionalization. These features make 3-Fluoro-4-(pyridin-3-yl)pyridine a promising candidate for the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new fluorinated compounds due to their enhanced bioavailability and binding affinity. The fluorine atom's ability to modulate electronic properties and influence metabolic pathways has made it an indispensable element in drug design. For instance, studies have shown that fluorinated pyridines can improve the binding affinity of small-molecule drugs to their target proteins, thereby increasing their efficacy.

The synthesis of 3-Fluoro-4-(pyridin-3-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to construct the bipyridine core. These techniques ensure high yield and purity, which are crucial for pharmaceutical applications. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, ensuring its availability for research and development purposes.

One of the most compelling aspects of 3-Fluoro-4-(pyridin-3-yl)pyridine is its potential role in developing next-generation therapeutics. Researchers have explored its use in creating kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The bipyridine scaffold is particularly effective in disrupting protein-protein interactions, making it a key component in designing targeted therapies. Additionally, the fluorine atom's ability to enhance metabolic stability suggests that this compound could be used to develop drugs with longer half-lives, reducing the frequency of dosing required.

The compound's versatility extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its applications in materials science, particularly in the development of organic semiconductors and luminescent materials. The electron-withdrawing nature of the fluorine atom and the conjugated system provided by the pyridine rings contribute to its unique electronic properties, making it a candidate for advanced technological applications.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Fluoro-4-(pyridin-3-yl)pyridine's behavior. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental work by predicting potential binding modes and optimizing lead structures before they enter clinical trials.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their broad range of biological activities. For example, studies have demonstrated that derivatives of 3-Fluoro-4-(pyridin-3-yl)pyridine exhibit anti-inflammatory properties by inhibiting specific enzymes involved in cytokine production. This has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In conclusion, 3-Fluoro-4-(pyridin-3-yl)pyridine (CAS No. 1214375-79-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its stability and reactivity, make it an invaluable tool for synthesizing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.